4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(methylthio)phenyl)butanamide

• IUPAC Name: 4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(2-methylsulfanylphenyl)butanamide
• InChI: InChI=1S/C21H20FN3O2S/c1-28-19-6-3-2-5-18(19)23-20(26)7-4-14-25-21(27)13-12-17(24-25)15-8-10-16(22)11-9-15/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,26)
• InChI Key: GTVOTMJBQSSUBU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O2S
• Molecular Weight: 397.5 g/mol

Description

4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(methylthio)phenyl)butanamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies and Precursors for Heterocyclic Compounds

• The compound's structural framework serves as a versatile precursor for synthesizing novel heterocyclic systems. For instance, fluorophenyl pyridazinyl ketones have been shown to be valuable precursors for previously inaccessible pyridazinyl-substituted benzo-annelated heterocycles, indicating the compound's utility in advancing synthetic chemistry methodologies (Heinisch et al., 1994).

Antimicrobial and Anticancer Applications

• Synthesized derivatives incorporating the pyridazinone moiety have been evaluated for their antimicrobial properties against various bacterial and fungal strains. Such studies underscore the potential of these compounds in developing new antimicrobial agents (Sarvaiya et al., 2019). Additionally, some derivatives have shown promising results in anticancer activity, highlighting the compound's relevance in cancer research (Mehvish & Kumar, 2022).

Binding to Benzodiazepine Receptors

• Research has also explored the binding affinity of similar compounds to central and peripheral-type benzodiazepine receptors. These findings suggest potential neurological applications, particularly in understanding receptor interactions and developing therapeutic agents (Barlin et al., 1996).